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Compound of Interest

tert-Butyl 2-
Compound Name:
(trifluoromethyl)acrylate

Cat. No.: B012000

Essential Safety and Handling Guide for tert-
Butyl 2-(trifluoromethyl)acrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
tert-Butyl 2-(trifluoromethyl)acrylate (CAS No. 105935-24-8). Adherence to these
procedures is essential for ensuring laboratory safety and maintaining the integrity of your
research.

Hazard Identification and Personal Protective
Equipment (PPE)

tert-Butyl 2-(trifluoromethyl)acrylate is classified as a substance that can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1] It is imperative to use
appropriate personal protective equipment to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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. Specifications and
Body Part Equipment L
Citations

) Must comply with OSHA 29
Chemical goggles or safety

Eyes/Face ) CFR 1910.133 for eye and
glasses, Face shield ]
face protection.[1]

Chemical-resistant gloves
) (e.g., nitrile or neoprene) are
Hands Protective gloves
recommended as per 29 CFR

1910.138.[1][2]

) ) A standard laboratory coat
Wear suitable protective
Body ) should be worn to protect
clothing ) )
against splashes and spills.[1]

Use a fume hood or a well-

In case of inadequate ventilated enclosure.[1][2] If
Respiratory ventilation wear respiratory ventilation is insufficient,
protection comply with OSHA 29 CFR

1910.134.[1]

Recommended under 29 CFR

Feet Safety shoes )
1910.136 for foot protection.[1]

Operational Plan: Step-by-Step Handling Procedure

Proper handling procedures are crucial to prevent accidents and ensure a safe laboratory
environment.

1. Preparation and Engineering Controls:

o Ensure that an emergency eye wash fountain and safety shower are immediately accessible
in the vicinity of any potential exposure.[1]

» Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

e Ground and bond containers and receiving equipment to prevent static discharges.[3] Use
only non-sparking tools.[3]
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. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as detailed in Table 1.

. Handling the Chemical:

Avoid breathing fumes, mist, spray, or vapors.[1]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke when using this product.[1]

Keep the container tightly closed when not in use.[1]

. Storage:

Store in a dry, cool, and well-ventilated area at a temperature of 2 - 8 °C.[1][4]

Keep away from heat, sparks, open flames, and other ignition sources.

Incompatible materials to avoid include acids, bases, free radical generators, and oxidizing
agents.[1]

. Accidental Release Measures:

Small Spills: Absorb with an inert material (e.g., dry chemical absorbent, sand, or silica gel)
and sweep or shovel into a suitable container for disposal.[1][2]

Large Spills: Dike for recovery or absorb with appropriate material. Use explosion-proof
equipment.[1]

Ventilate the area of the spill.[1]

. First Aid Measures:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[1] Take off contaminated clothing and wash it before reuse.[1]
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« If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

« If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.[1]

« If swallowed: Rinse mouth. Do NOT induce vomiting. Get medical advice/attention.[1]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

o Chemical Waste: Dispose of the contents and container to an approved waste disposal plant.
[1] This may involve removal to an authorized incinerator equipped with an afterburner and a
flue gas scrubber.[1]

o Contaminated PPE: Dispose of contaminated gloves and clothing in the same manner as the
chemical waste.

Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for safely handling tert-Butyl 2-
(trifluoromethyl)acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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